Cas no 1150164-31-0 (Ethyl 1-(3-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate)

Ethyl 1-(3-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate is a pyrazole-based heterocyclic compound with significant applications in agrochemical and pharmaceutical research. Its structure combines a chloropyridine moiety with a substituted pyrazole ring, enhancing its reactivity and binding properties. This compound serves as a key intermediate in the synthesis of advanced pesticides, particularly neonicotinoid insecticides, due to its selective biological activity. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups contributes to its stability and versatility in chemical transformations. Its ester functionality further facilitates derivatization, making it valuable for developing novel active ingredients. The compound is characterized by high purity and consistent performance in synthetic applications.
Ethyl 1-(3-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate structure
1150164-31-0 structure
Product Name:Ethyl 1-(3-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate
CAS No:1150164-31-0
MF:C12H12ClN3O2
MW:265.695581436157
MDL:MFCD11855908
CID:857336
PubChem ID:46739255
Update Time:2025-10-28

Ethyl 1-(3-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-(3-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
    • Ethyl 1-(3-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate
    • DTXSID10674877
    • DB-360293
    • Ethyl1-(3-chloropyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylic acid, 1-(3-chloro-2-pyridinyl)-5-methyl-, ethyl ester
    • SCHEMBL22558034
    • AWB16431
    • CS-0207987
    • 1150164-31-0
    • AKOS015848931
    • MFCD11855908
    • BS-19355
    • MDL: MFCD11855908
    • Inchi: 1S/C12H12ClN3O2/c1-3-18-12(17)9-7-15-16(8(9)2)11-10(13)5-4-6-14-11/h4-7H,3H2,1-2H3
    • InChI Key: DRAKSNGEBKYYIY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CN=C1N1C(C)=C(C(=O)OCC)C=N1

Computed Properties

  • Exact Mass: 265.06200
  • Monoisotopic Mass: 265.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 380.6±42.0 °C at 760 mmHg
  • Flash Point: 184.0±27.9 °C
  • PSA: 57.01000
  • LogP: 2.40580
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 1-(3-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate Security Information

Ethyl 1-(3-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate Pricemore >>

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Additional information on Ethyl 1-(3-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate

Comprehensive Overview of Ethyl 1-(3-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate (CAS No. 1150164-31-0)

Ethyl 1-(3-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate (CAS No. 1150164-31-0) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique pyrazole and pyridine hybrid structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C12H12ClN3O2, highlights its potential for diverse applications, particularly in the development of novel crop protection agents and therapeutic candidates.

The growing interest in pyrazole derivatives and chloropyridine compounds has positioned this chemical as a subject of extensive study. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance efficacy and selectivity. In agrochemical applications, derivatives of this compound have shown promise in addressing challenges such as pest resistance and environmental sustainability—topics that dominate current discussions in the agricultural sector. Meanwhile, in pharmaceuticals, its scaffold is being explored for its potential in targeting specific enzymes or receptors, aligning with the industry's shift toward precision medicine.

From a synthetic chemistry perspective, the ethyl carboxylate moiety in Ethyl 1-(3-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate offers a reactive handle for further functionalization. This feature is critical for medicinal chemists aiming to optimize pharmacokinetic properties or improve binding affinity. Recent publications have highlighted its role in multicomponent reactions, a trending area in green chemistry due to its atom-economical advantages. Such innovations resonate with the broader scientific community's focus on sustainable methodologies.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency—a priority for industrial and academic users alike. FAQs often revolve around its storage conditions (typically cool and dry environments) and compatibility with common solvents, reflecting practical concerns in laboratory settings. Additionally, its stability under various pH conditions is a frequent topic in online forums, underscoring the need for robust handling protocols.

The commercial availability of CAS No. 1150164-31-0 through specialized chemical suppliers has further fueled its adoption in R&D pipelines. Procurement-related searches often include terms like "high-purity samples" or "bulk quantities," indicating demand from both small-scale researchers and large-scale manufacturers. Regulatory compliance, such as REACH or TSCA certifications, is another hot-button issue, as users prioritize compounds with well-documented safety profiles.

In summary, Ethyl 1-(3-chloropyridin-2-yl)-5-methylpyrazole-4-carboxylate exemplifies the intersection of innovation and practicality in modern chemistry. Its dual relevance to agrochemical and pharmaceutical sectors—coupled with its adaptability to cutting-edge synthetic strategies—makes it a compound worth watching. As research continues to uncover new applications, this molecule is poised to remain a staple in the toolkit of chemists tackling global challenges in health and agriculture.

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